4-(Bromomethyl)-3-(trifluoromethyl)pyridine
Overview
Description
4-(Bromomethyl)-3-(trifluoromethyl)pyridine is a chemical compound with the empirical formula C6H4Br2F3N . It is a solid substance with a molecular weight of 306.91 .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring with a bromomethyl group at the 4-position and a trifluoromethyl group at the 3-position .Physical and Chemical Properties Analysis
This compound is a solid substance with a melting point of 197-209 °C . It has a molecular weight of 306.91 .Scientific Research Applications
Application in Synthesis of Trifluoromethyl-Substituted Pyridines
4-(Bromomethyl)-3-(trifluoromethyl)pyridine is utilized in the synthesis of trifluoromethyl-substituted pyridines. A study by Cottet and Schlosser (2002) demonstrated the successful extension of a literature method to convert iodopyridines into trifluoromethyl pyridines using (trifluoromethyl)copper.
Enhancement of Cationic Cellulose Nanocrystals
This compound also plays a role in the enhancement of cationic cellulose nanocrystals. As per the research by Jasmani et al. (2013), pyridinium-grafted-cellulose nanocrystals were prepared using 4-(1-bromoethyl/bromomethyl)benzoic acid, pyridine, and cellulose nanocrystals (CNCs), simplifying existing cationization methods.
Development of Complex Metal-Binding Domains
The compound is also integral in creating complex metal-binding domains. Tovee et al. (2010) utilized 4-bromomethyl-2,6-bis(pyrazol-1-yl)pyridine for treating with dipicolylamine, leading to the formation of significant metal-binding domains.
Polymerization Studies
In polymer chemistry, this compound is used in the study of solution polymerization. Monmoton, Lefebvre, and Fradet (2008) researched the polymerization of 4-bromomethylpyridine and its implications in polymer sciences.
Exploring Optical and DNA Properties
Research by Vural and Kara (2017) on 5-Bromo-2-(trifluoromethyl)pyridine, closely related to this compound, delves into its spectroscopic characterization and its interaction with DNA, demonstrating the compound's relevance in biochemistry and molecular biology.
Safety and Hazards
Properties
IUPAC Name |
4-(bromomethyl)-3-(trifluoromethyl)pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrF3N/c8-3-5-1-2-12-4-6(5)7(9,10)11/h1-2,4H,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRKNEDBXRIWMOF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC(=C1CBr)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrF3N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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